Cas no 1235616-31-5 (2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide
• CAS No: 1235616-31-5
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 6169490
• PubChem ID: 35535570
• Update Time: 2025-10-29

2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide
• 1235616-31-5
• 2-(benzo[d]isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide
• 2-(1,2-benzoxazol-3-yl)-N-[(thiophen-2-yl)methyl]acetamide
• F5791-1021
• AKOS017154974
• 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• Inchi： 1S/C14H12N2O2S/c17-14(15-9-10-4-3-7-19-10)8-12-11-5-1-2-6-13(11)18-16-12/h1-7H,8-9H2,(H,15,17)
• InChI Key： AXMPCFWYGLDYBX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C2C=CC=CC=2ON=1)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide

2-(1,2-Benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide: A Comprehensive Overview

2-(1,2-Benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide (CAS No. 1235616-31-5) is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct benzoxazole and thiophene moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The benzoxazole ring, a heterocyclic aromatic compound, is known for its stability and the ability to form strong hydrogen bonds. This structural feature contributes to the compound's high affinity for specific biological targets. The thiophene moiety, on the other hand, is a five-membered heterocyclic compound containing a sulfur atom. Thiophenes are widely used in the design of bioactive molecules due to their favorable pharmacological properties and low toxicity.

Recent studies have highlighted the potential of 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate the activity of specific enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These enzymes play crucial roles in the breakdown of neurotransmitters, and their inhibition can help maintain cognitive function in conditions like Alzheimer's disease.

In addition to its neuroprotective properties, 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both preclinical and clinical development. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for effective targeting of central nervous system (CNS) disorders.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have indicated that 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide has a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses. These findings support its potential for further clinical evaluation.

In conclusion, 2-(1,2-benzoxazol-3-yl)-N-(thiophen-2-yl)methylacetamide (CAS No. 1235616-31-5) represents a promising lead compound with diverse biological activities. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable candidate for the development of novel therapeutics in areas such as neurodegeneration and inflammation. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.